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Compound of Interest

tert-Butyl 4-formylpiperidine-1-
Compound Name:
carboxylate

Cat. No.: B029969

Essential Safety and Handling Guide for tert-
Butyl 4-formylpiperidine-1-carboxylate

This guide provides crucial safety and logistical information for the handling, use, and disposal
of tert-Butyl 4-formylpiperidine-1-carboxylate (CAS No: 137076-22-3). The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals by minimizing exposure and mitigating risks.

Chemical Hazards Overview:

tert-Butyl 4-formylpiperidine-1-carboxylate is classified as a hazardous substance. It is
harmful if swallowed, causes skin irritation, and can lead to serious eye irritation.[1][2][3] It may
also cause respiratory irritation.[1][2][3] This compound is very toxic to aquatic life with long-
lasting effects.[1]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used
when handling tert-Butyl 4-formylpiperidine-1-carboxylate. Adherence to these
recommendations is critical to ensure personal safety.
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or
glasses.[2] Face shield if there

is a splash hazard.

To prevent eye contact which

can cause serious irritation.[1]

[2](3]

Hand Protection

Chemically resistant gloves.[2]

To prevent skin contact which

can cause irritation.[1][2][3]

Skin and Body Protection

Protective clothing, such as a
lab coat.[1][4]

To prevent skin contact and
contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area.
[1][4] A NIOSH/MSHA or
European standard EN 149
approved respirator may be
required if ventilation is
inadequate or dust is
generated.[2][4]

To prevent inhalation, which
may cause respiratory
irritation.[1][2][3]

Experimental Protocols: Safe Handling and Disposal

Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Wear appropriate PPE, including chemically resistant gloves and eye protection, when

handling the container.

o Store the container in a dry, cool, and well-ventilated place.[5] Keep the container tightly

closed when not in use.[4][5]

e The recommended storage temperature is between 2-8°C.[6] For solutions in solvent,

storage at -20°C for one month or -80°C for six months under a nitrogen atmosphere is

advised.[1]

o Store locked up and away from incompatible materials such as strong acids/alkalis and

strong oxidizing/reducing agents.[1]
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Handling and Use:
e Preparation:
o Work in a well-ventilated area, preferably within a chemical fume hood.[1][4]
o Ensure that a safety shower and eyewash station are readily accessible.[1]
o Don all required PPE as outlined in the table above.
e Weighing and Transferring:
o If the compound is a solid, avoid generating dust.[4]
o Use appropriate tools (e.g., spatula, weighing paper) for transfer.
o Close the container tightly immediately after use.
e During Experimentation:
o Avoid all personal contact, including inhalation and contact with skin and eyes.[4]

o Do not eat, drink, or smoke in the laboratory area where the chemical is being handled.[1]

[4]
o Wash hands thoroughly after handling the substance.[1]

Spill Cleanup:

Evacuate non-essential personnel from the spill area.

Wear full personal protective equipment, including respiratory protection if necessary.[1]

For dry spills, carefully sweep or vacuum up the material, avoiding dust generation, and
place it in a sealed container for disposal.[4]

For liquid spills, absorb the material with an inert, non-combustible absorbent material (e.g.,
vermiculite, sand, or earth).
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» Collect the absorbed material and place it in a suitable, labeled container for disposal.

o Clean the spill area thoroughly with a suitable solvent (e.g., alcohol) and then wash with
soap and water.[1]

e Prevent the spilled material from entering drains or waterways.[1]
Disposal Plan:

All waste containing tert-Butyl 4-formylpiperidine-1-carboxylate must be treated as
hazardous waste.

o Waste Collection:

o Collect all waste material, including contaminated PPE and cleaning materials, in a clearly
labeled, sealed container.

» Disposal Procedure:

o Dispose of the waste in accordance with all applicable local, state, and federal regulations.

[1]
o Do not dispose of the material down the drain or into the environment.[5]

o Consult with your institution's environmental health and safety (EHS) department for
specific disposal protocols.

Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of tert-Butyl 4-
formylpiperidine-1-carboxylate from preparation to disposal.
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Safe Handling Workflow for tert-Butyl 4-formylpiperidine-1-carboxylate
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Caption: Workflow for handling tert-Butyl 4-formylpiperidine-1-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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